Methyl 2-(isobutylthio)-7-methyl-4-oxo-5-(2-thienyl)-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: methyl 7-methyl-2-(2-methylpropylsulfanyl)-4-oxo-5-thiophen-2-yl-5,8-dihydro-3H-pyrido[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C18H21N3O3S2/c1-9(2)8-26-18-20-15-14(16(22)21-18)13(11-6-5-7-25-11)12(10(3)19-15)17(23)24-4/h5-7,9,13H,8H2,1-4H3,(H2,19,20,21,22)
• InChI Key: NTISQXNYQFAVSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)N=C(NC2=O)SCC(C)C)C3=CC=CS3)C(=O)OC
• Molecular Formula: C18H21N3O3S2
• Molecular Weight: 391.5 g/mol

Description

This compound is a derivative of pyrimidine, a type of heterocyclic aromatic organic compound similar to pyridine. Pyrimidines and their derivatives are known to exhibit a wide range of biological activities, including antiviral, antibacterial, and anticancer properties.

Scientific Research Applications

Anti-Inflammatory Properties

Pyrimidines, including our compound of interest, exhibit a range of pharmacological effects. Notably, they possess anti-inflammatory properties. Inflammation is a natural response by the body to protect tissues against disease or infection. Pyrimidines inhibit key inflammatory mediators, such as prostaglandin E₂, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and interleukins. .

Structure–Activity Relationships (SARs)

Understanding the SARs of pyrimidines is essential for designing more effective derivatives. Researchers have investigated how specific modifications impact pharmacological properties. Detailed SAR analysis provides insights for synthesizing novel pyrimidine analogs with enhanced activities and minimal toxicity.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For instance, some pyrimidine derivatives are known to inhibit certain enzymes, disrupting the normal functioning of cells.